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Compound of Interest

Compound Name: Cyclopentanone, semicarbazone

Cat. No.: B14723830

Technical Guide: Cyclopentanone
Semicarbazone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and safety data for cyclopentanone semicarbazone, a derivative of cyclopentanone. This
document is intended to serve as a key resource for professionals in research and
development.

Chemical Identification and Properties

Cyclopentanone semicarbazone is a chemical compound formed through the condensation
reaction of cyclopentanone and semicarbazide. It is primarily used in the identification and
characterization of cyclopentanone.

Table 1: Chemical Identification of Cyclopentanone Semicarbazone

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b14723830?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14723830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

Chemical Name Cyclopentanone, semicarbazone

(cyclopentylideneamino)urea, 2-

Synonyms ) ) )
Cyclopentylidenehydrazinecarboxamide

CAS Number 5459-00-7[1]

Molecular Formula CeH11Ns0

Molecular Weight 141.17 g/mol

Table 2: Physical Properties of Cyclopentanone Semicarbazone and its Precursor

Cyclopentanone Cyclopentanone
Property .

Semicarbazone (Precursor)
Physical State Solid Liquid[2]
Appearance - Clear[2]
Melting Point 203 °C[3] -51 °C[2][4]
Boiling Point - 130 - 131 °C[2][4]
Flash Point - 26 °C[2]

Safety and Handling

A specific Safety Data Sheet (SDS) for cyclopentanone semicarbazone is not readily available.
Therefore, it is crucial to handle this compound with care, assuming it may possess hazards
similar to its precursor, cyclopentanone. The safety information for cyclopentanone is
summarized below.

Table 3: Hazard Information for Cyclopentanone (CAS: 120-92-3)
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Classification & Precautionary
Hazard Category

Statements
GHS Pictograms GHSO02 (Flammable), GHSO07 (Irritant)
Signal Word Warning

H226: Flammable liquid and vapor.[4][5] H315:
Hazard Statements Causes skin irritation.[4][5] H319: Causes

serious eye irritation.[4][5]

P210: Keep away from heat, sparks, open
flames, and hot surfaces. No smoking.[4][6]
P280: Wear protective gloves/protective
clothing/eye protection/face protection.[4][6]
P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

Handling and Storage:

Keep container tightly closed in a dry and well-ventilated place.[4]

Keep away from sources of ignition.[4]

Ground/bond container and receiving equipment to prevent static discharge.[6]

Use explosion-proof electrical, ventilating, and lighting equipment.[6]
First Aid Measures:

e If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[6]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

« If inhaled: Remove person to fresh air and keep comfortable for breathing.
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« If swallowed: Rinse mouth. Do NOT induce vomiting.

Experimental Protocol: Synthesis of
Cyclopentanone Semicarbazone

The following protocol details a general method for the synthesis of semicarbazones from a
ketone, adapted for cyclopentanone.

Objective: To synthesize cyclopentanone semicarbazone via a condensation reaction.

Materials:

Semicarbazide hydrochloride (44.8 mmol)

Anhydrous sodium acetate (58.3 mmol)

Ethanol (50 mL)

Cyclopentanone (40.4 mmol)

Procedure:

Prepare a suspension of semicarbazide hydrochloride in ethanol in a round-bottom flask.

e Add anhydrous sodium acetate to the suspension.

e Heat the mixture to reflux and stir for 1 hour.

» Filter the suspension while it is still hot to remove precipitated sodium chloride.

o Transfer the filtrate to a new flask.

e Add cyclopentanone to the filtrate.

e Heat the reaction mixture to reflux and stir for 2 hours.

» Allow the reaction to cool to room temperature and then let it stand overnight to allow for
crystallization.
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« Filter the resulting suspension to collect the solid product.

e Wash the collected solid with cold ethanol (3 x 50 mL).

e Dry the solid product under reduced pressure in a vacuum oven.
Expected Outcome: A crystalline solid of cyclopentanone semicarbazone.

Visualization of Synthesis Workflow

The following diagram illustrates the experimental workflow for the synthesis of cyclopentanone

semicarbazone.
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Caption: Synthesis workflow for cyclopentanone semicarbazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety data]. BenchChem, [2025]. [Online PDF]. Available at:
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number-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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